Cas no 21416-53-5 (Picrotin)

Picrotin structure

Product Name:Picrotin

CAS No:21416-53-5

MF:C₁₅H₁₈O₇

MW:310.299225330353

MDL:MFCD00868514

CID:256759

PubChem ID:329831464

Update Time:2025-04-19

Picrotin Chemical and Physical Properties

Names and Identifiers

- 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione,hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-,(1aR,2aR,3S,6R,6aS,8aS,8bR,9S)-
- PICROTIN
- 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione,hexahydro-2a-hydrox...
- 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione,hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8
- PICROTIN(RG)
- (-)-Picrotin
- (1aR,2aR,3S,6R,6aS,8aS,8bR,9S)-Hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-3,6-methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione
- picrotoxin component 2
- HMS502F18
- Pikrotin
- Spectrum_000413
- KBio2_000893
- Q-100267
- 3,6-Methano-8H-1,5,7-trioxacyclopenta(ij)cycloprop(a)azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, (1aR,2aR,3S,6R,6aS,8aS,8bR,9S)-
- BRN 5302552
- (1R,3R,5S,8S,9R,12S,13R,14S)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo[6.4.1.19,12.03,5.05,13]tetradecane-6,11-dione
- (5S,8S,12S,14S,1R,3R,9R,13R)-1-hydroxy-14-(1-hydroxy-isopropyl)-13-methyl-4,7, 10-trioxapentacyclo[6.4.1.1<9,12>.0<3,5>.0<5,13>]tetradecane-6,11-dione
- CHEBI:8205
- Tox21_110806
- NS00096985
- (1R,3R,5S,8S,9R,12S,13R,14S)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo[6.4.1.1(9,12).0(3,5).0(5,13)]tetradecane-6,11-dione
- BDBM50269961
- Spectrum5_000421
- GTPL4286
- MS-24507
- Spectrum4_001781
- BSPBio_001885
- SPECTRUM100346
- NSC 129536
- AI3-41570
- 3,6-Methano-8H-1,5,7-trioxacyclopenta(ij)cycloprop(a)azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, (1aR-(1a alpha,2a beta,3beta,6beta,6a beta,8aS*,8b beta,9S*))-
- CAS-124-87-8
- DSSTox_CID_25605
- CHEMBL478523
- KBioSS_000893
- KBio2_003461
- DSSTox_RID_80998
- SPBio_000158
- HMS1922N10
- SMP1_000239
- Spectrum2_000279
- C09528
- NCGC00142523-02
- KBio2_006029
- Picrotin (VAN)
- Q27088386
- Tox21_111261
- SCHEMBL1688919
- NINDS_000756
- CCG-39837
- U06Z6QD7N2
- Spectrum3_000073
- DivK1c_000756
- KBioGR_002323
- UNII-U06Z6QD7N2
- 21416-53-5
- NCGC00142523-04
- NCGC00017246-02
- IDI1_000756
- AKOS024282616
- Picrotin (from Anamirta cocculus seed)
- DSSTox_GSID_45605
- ST057242
- PICROTIN [MI]
- NSC-129536
- KBio1_000756
- KBio3_001105
- SDCCGMLS-0066351.P001
- MFCD00868514
- DTXSID80274161
- NSC129536
- MLS002207223
- BDBM81474
- CAS_124-87-8
- MLS002707384
- 1-Hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo[6.4.1.19,12.03,5.05,13]tetradecane-6,11-dione
- FT-0630472
- CHEMBL1881068
- Picrotin, European Pharmacopoeia (EP) Reference Standard
- 3,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, (1a.alpha.,2a.beta.,3.beta.,6.beta.,6a.beta.,8aS*,8b.beta.,9R*)-
- 3,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, [1aR-(1a.alpha.,2a.beta.,3.beta.,6.beta.,6a.beta.,8aS*,8b.beta.,9S*)]-
- SMR001306771
- NCGC00181138-01
- NSC_5311359
- Picrotin, analytical standard
- CHEBI:181758
- [21416-53-5]
- PICROTOXIN [124-87-8]
- PICROTIN 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, (1a.alpha.,2a.beta.,3.beta.,6.beta.,6a.beta.,8aS*,8b.beta.,9R*)- 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, [1aR-(1a.alpha.,2a.beta.,3.beta.,6.beta.,6a.beta.,8aS*,8b.beta.,9S*)]- Picrotin Picrotin
- 124-87-8
- MLSMR
- NCGC00017246-10
- (1S,3S,5R,9S,12R,13S,14R)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo[6.4.1.19,12.03,5.05,13]tetradecane-6,11-dione
- (1R,3R,5S,8S,9R,12S,13R,14S)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo(6.4.1.1(9,12).0(3,5).0(5,13))tetradecane-6,11-dione
- 3,6-Methano-8H-1,5,7-trioxacyclopenta[ij]cycloprop[a]azulene-4,8(3H)-dione, hexahydro-2a-hydroxy-9-(1-hydroxy-1-methylethyl)-8b-methyl-, (1aR,2aR,3S,6R,6aS,8aS,8bR,9S)-
- DTXCID50196568
- (1R,3R,5S,8S,9R,12S,13R,14S)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo(6.4.1.19,12.03,5.05,13)tetradecane-6,11-dione
- G12776
- (1S,3S,5R,9S,12R,13S,14R)-1-hydroxy-14-(2-hydroxypropan-2-yl)-13-methyl-4,7,10-trioxapentacyclo(6.4.1.19,12.03,5.05,13)tetradecane-6,11-dione
- Picrotin (VAN) (8CI)
- Picrotin
- MDL： MFCD00868514
- Inchi： 1S/C15H18O7/c1-12(2,18)6-7-10(16)20-8(6)9-13(3)14(7,19)4-5-15(13,22-5)11(17)21-9/h5-9,18-19H,4H2,1-3H3/t5-,6+,7-,8-,9-,13-,14-,15+/m1/s1
- InChI Key： RYEFFICCPKWYML-QCGISDTRSA-N
- SMILES： O1[C@@H]2C[C@]3([C@H]4C(=O)O[C@H]([C@H]4C(C)(C)O)[C@@H]4[C@@]3(C)[C@]12C(=O)O4)O

Computed Properties

Exact Mass: 310.10500
Monoisotopic Mass: 310.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 644
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106A^2
XLogP3: -0.8

Experimental Properties

Color/Form: No date available
Density: 1.59
Melting Point: 256-258°C
Boiling Point: 595.8°C at 760 mmHg
Flash Point: 228.9°C
Refractive Index: 1.637
PSA: 105.59000
LogP: -0.86720
Specific Rotation: D -64.7° (c = 2.31 in abs alc)
Vapor Pressure: No date available

Picrotin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
RTECS：TJ8800000
Toxicity：LD50 i.p. in mice: 135 mg/kg (Jarboe)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Picrotin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001508	Picrotin	21416-53-5	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TRC	P437638-10mg	Picrotin	21416-53-5		10mg	$58.00	2023-05-17
TRC	P437638-50mg	Picrotin	21416-53-5		50mg	$110.00	2023-05-17
TRC	P437638-100mg	Picrotin	21416-53-5		100mg	$133.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P89410-10mg	PICROTIN	21416-53-5		10mg	¥1088.0	2021-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73528-25mg	Picrotin	21416-53-5	98%	25mg	￥377.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73528-50mg	Picrotin	21416-53-5	98%	50mg	￥680.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73528-100mg	Picrotin	21416-53-5	98%	100mg	￥1128.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73528-250mg	Picrotin	21416-53-5	98%	250mg	￥1947.00	2022-04-26
MedChemExpress	HY-107782-10mM*1mLinDMSO	Picrotin	21416-53-5	≥99.0%	10mM*1mLinDMSO	￥1707	2023-07-26

Picrotin Related Literature

1. Picrotoxane sesquiterpenoids: chemistry, chemo- and bio-syntheses and biological activities

Qiang-Qiang Shi,Jiang-Jiang Tang,Jin-Ming Gao Nat. Prod. Rep. 2022 39 2096
2. 293. Picrotoxin and tutin. Part V. The dehydration of picrotin and some alkaline degradations

S. N. Slater,A. T. Wilson,M. Sutter,E. Schlittler J. Chem. Soc. 1952 1597
3. 185. Picrotoxin and tutin. Part IV. The reducing properties and functional groups

J. C. Benstead,H. V. Brewerton,J. R. Fletcher,M. Martin-Smith,S. N. Slater,A. T. Wilson J. Chem. Soc. 1952 1042
4. 428. Picrotoxin and tutin. Part VI. Methylation and methanolysis

J. C. Benstead,Roy Gee,R. B. Johns,M. Martin-Smith,S. N. Slater J. Chem. Soc. 1952 2292
5. 607. Picrotoxin. Part VII. The chemistry of anhydropicrotin

J. S. E. Holker,Alexander Robertson,J. H. Taylor,K. U. Holker,W. R. N. Williamson J. Chem. Soc. 1958 2987